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Compound of Interest

Compound Name: SB-611812

Cat. No.: B15603795 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of novel chemical compounds are paramount to ensuring laboratory

safety and environmental protection. This guide provides essential logistical information and a

step-by-step plan for the proper disposal of SB-611812, a urotensin II receptor antagonist.

Disclaimer: A specific Safety Data Sheet (SDS) for SB-611812 was not located. The following

procedures are based on general best practices for the disposal of research chemicals with

unknown comprehensive hazard profiles. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Key Properties of SB-611812
A summary of the available quantitative data for SB-611812 is presented below. This

information is crucial for a preliminary assessment but is not a substitute for a complete SDS.
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Property Value

Formal Name

2,6-dichloro-N-[4-chloro-3-[2-

(dimethylamino)ethoxy]phenyl]-4-

(trifluoromethyl)-benzenesulfonamide

CAS Number 345892-71-9

Molecular Formula C₁₇H₁₆Cl₃F₃N₂O₃S

Molecular Weight 491.7 g/mol

Physical Form Solid

Solubility DMSO: 10 mM

Source: Cayman Chemical[1]

Experimental Protocols: A Note on Disposal
Procedures
Specific experimental protocols for the disposal of SB-611812 are not publicly available. The

following procedure is a general guideline derived from established laboratory safety standards

for chemical waste.

Step-by-Step Disposal Protocol for SB-611812
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling SB-611812.

2. Waste Identification and Segregation:

Hazardous Waste Determination: Due to the lack of a complete SDS, SB-611812 should be

treated as a hazardous chemical waste. All materials contaminated with SB-611812,

including empty containers, weighing boats, and contaminated PPE, must be disposed of as

hazardous waste.
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Waste Segregation: Segregate SB-611812 waste from other waste streams. Do not mix it

with non-hazardous trash or other chemical waste unless explicitly permitted by your EHS

department. Based on its chemical structure (containing chlorine and fluorine), it may be

classified as halogenated organic waste.

3. Waste Collection and Containment:

Primary Container: Collect solid SB-611812 waste in a designated, leak-proof, and clearly

labeled hazardous waste container. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "SB-611812," the CAS number (345892-71-9), and the approximate amount

of waste. Follow your institution's specific labeling requirements.

Container Management: Keep the waste container closed at all times, except when adding

waste. Store the container in a designated satellite accumulation area (SAA) within the

laboratory.

4. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, follow your institution's procedures to

request a hazardous waste pickup from the EHS department. Do not pour SB-611812 down

the drain or dispose of it in the regular trash.

Regulatory Compliance
All chemical waste disposal is subject to regulations such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[1] These regulations govern the management of

hazardous waste from its generation to its final disposal.[1] Working closely with your EHS

department will ensure compliance with all applicable regulations.

Disposal Procedure Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SB-611812.
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Start: Handling SB-611812

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

Generate SB-611812 Waste
(Solid compound, contaminated materials)

Treat as Hazardous Waste
(No SDS available)

Segregate Waste
(Likely Halogenated Organic)

Collect in Labeled, Compatible
Hazardous Waste Container

Store in Satellite Accumulation Area (SAA)

Request Waste Pickup from EHS

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SB-611812.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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